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Compound of Interest

Compound Name: Menthyl isovalerate
CAS No.: 89-47-4
Cat. No.: B1211027
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of menthyl
isovalerate, a widely used flavoring agent, fragrance ingredient, and active pharmaceutical
ingredient in certain over-the-counter preparations. Understanding the solubility of this ester is
critical for formulation development, ensuring bioavailability, and defining its applications in

various industries.

Core Quantitative Data

The solubility of menthyl isovalerate has been reported in several common solvents. The
following table summarizes the available quantitative and semi-quantitative data to facilitate

comparison.
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Solvent Solubility Temperature Method Source(s)
Practically Standard -
Water - Not Specified [L1[2113114]
Insoluble Conditions
~0.3057 mg/L 25°C Estimated [5]
Ethanol (80%) 1mLin 10 mL Not Specified Not Specified [1]
Soluble / Slightly ~ Standard -
Ethanol . Not Specified [2][3]6]
Soluble Conditions
Dimethyl )
) - Ultrasonic
Sulfoxide 200 mg/mL Not Specified ) [7]
assistance
(DMSO)
- Sonication
55 mg/mL Not Specified [8]
recommended
Fixed Oils Soluble Not Specified Not Specified 9]

Experimental Protocols for Solubility Determination

While specific, detailed experimental protocols for determining the solubility of menthyl
isovalerate are not extensively published, standardized methods are well-established for
compounds of this nature. The following methodologies, based on regulatory guidelines and
common laboratory practice, are recommended for generating precise and reliable solubility
data.

OECD Guideline 105: Water Solubility (Flask Method)

For determining the water solubility of substances like menthyl isovalerate, the flask method
as described in OECD Guideline 105 is appropriate, particularly for compounds with solubility
above 1072 g/L.

Principle: A supersaturated solution of the test substance in water is created and allowed to
equilibrate at a constant temperature. After equilibrium is reached, the concentration of the
dissolved substance in the agueous phase is determined by a suitable analytical method.

Detailed Methodology:
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e Preparation: Add an excess amount of menthyl isovalerate to a flask containing purified
water. The amount should be sufficient to ensure that a solid/liquid phase is visible after
equilibration.

o Equilibration: The flask is sealed and agitated at a constant temperature (e.g., 20 £ 0.5 °C)
for a sufficient period to reach equilibrium. A preliminary test can determine the necessary
time, which is often 24 to 48 hours.

e Phase Separation: After equilibration, the mixture is left to stand at the test temperature to
allow for the separation of undissolved menthyl isovalerate. Centrifugation at the same
temperature is recommended to remove undissolved droplets.

o Sampling and Analysis: A sample of the clear, aqueous supernatant is carefully withdrawn.
The concentration of menthyl isovalerate in the sample is then determined using a
validated analytical technique such as Gas Chromatography (GC) with a Flame lonization
Detector (FID) or High-Performance Liquid Chromatography (HPLC).

Shake-Flask Method for Organic Solvents

The shake-flask method is a widely recognized and reliable technique for determining the
equilibrium solubility of a solute in a solvent.

Principle: An excess amount of the solute is mixed with the solvent, and the mixture is agitated
at a constant temperature until equilibrium is achieved. The concentration of the solute in the
resulting saturated solution is then measured.

Detailed Methodology:

o Preparation: An excess amount of menthyl isovalerate is added to a series of vials, each
containing a different organic solvent of interest (e.g., ethanol, isopropanol, propylene glycol,
etc.).

» Equilibration: The vials are sealed and placed in a constant-temperature shaker bath. They
are agitated for a predetermined period (e.g., 48-72 hours) to ensure that equilibrium is
reached.
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e Phase Separation: The vials are removed from the shaker and allowed to stand at the
constant temperature to allow any undissolved menthyl isovalerate to settle. If necessary,
the samples can be centrifuged or filtered through a solvent-compatible filter (e.g., PTFE) to

ensure a clear supernatant.

e Analysis: An aliquot of the supernatant is carefully diluted with an appropriate solvent, and
the concentration of menthyl isovalerate is quantified using a suitable analytical method,
such as GC-FID or HPLC-UV.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the study of

menthyl isovalerate's solubility.
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Workflow for Shake-Flask Solubility Determination
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Caption: Workflow for Shake-Flask Solubility Determination.
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Factors Influencing Menthyl Isovalerate Solubility

System Conditions

Solvent Properties

Hydrogen Bonding
Capacity

Solute Properties

Purity of
Menthyl Isovalerate

pH (for aqueous systems)

Menthyl Isovalerate
Solubility

Click to download full resolution via product page

Caption: Factors Influencing Menthyl Isovalerate Solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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